Cas no 938869-27-3 (2-{3-tert-butyl-7,9-dimethyl-6,8-dioxo-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurin-1-yl}acetamide)

• Product name: 2-{3-tert-butyl-7,9-dimethyl-6,8-dioxo-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurin-1-yl}acetamide
• CAS No: 938869-27-3
• MF: C₁₅H₂₁N₇O₃
• MW: 347.372341871262
• CID: 5499146

2-{3-tert-butyl-7,9-dimethyl-6,8-dioxo-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurin-1-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-tert-butyl-7,9-dimethyl-6,8-dioxo-4H-purino[8,7-c][1,2,4]triazin-1-yl)acetamide
• 2-{3-tert-butyl-7,9-dimethyl-6,8-dioxo-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurin-1-yl}acetamide

• Inchi： 1S/C15H21N7O3/c1-15(2,3)8-6-21-10-11(19(4)14(25)20(5)12(10)24)17-13(21)22(18-8)7-9(16)23/h6-7H2,1-5H3,(H2,16,23)
• InChI Key： FRMJHGSHUIEPJT-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N(C([H])([H])[H])C(N1C([H])([H])[H])=O)N=C1N(C([H])([H])C(N([H])[H])=O)N=C(C([H])([H])N12)C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Additional information on 2-{3-tert-butyl-7,9-dimethyl-6,8-dioxo-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurin-1-yl}acetamide

Compound CAS No. 938869-27-3: 2-{3-tert-butyl-7,9-dimethyl-6,8-dioxo-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurin-1-yl}acetamide

The compound with CAS No. 938869-27-3 is a highly specialized organic molecule known as 2-{3-tert-butyl-7,9-dimethyl-6,8-dioxo-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurin-1-yl}acetamide. This compound belongs to the class of purine derivatives, which are well-known for their roles in various biological processes and as building blocks for nucleic acids. The structure of this compound is characterized by a purine ring system with substituted groups that enhance its stability and bioactivity.

Recent studies have highlighted the potential of this compound in the field of antiviral research. The tert-butyl group attached to the purine ring contributes to the molecule's lipophilicity and stability in biological systems. Additionally, the presence of dimethyl groups at positions 7 and 9 enhances its ability to interact with specific viral proteins. These structural features make it a promising candidate for the development of novel antiviral agents targeting RNA viruses such as influenza and coronaviruses.

One of the most significant advancements in understanding this compound's properties comes from its application in drug delivery systems. Researchers have explored its ability to act as a carrier for delivering therapeutic agents across cellular membranes. The acetamide group at position 2 plays a crucial role in forming amide bonds with other molecules, enabling the creation of bioconjugates that can target specific cells or tissues. This has opened new avenues for personalized medicine and targeted therapy.

In terms of synthesis and characterization, this compound has been extensively studied using advanced techniques such as NMR spectroscopy and mass spectrometry. These studies have provided insights into its stereochemistry and conformational flexibility. The molecule's ability to adopt multiple conformations allows it to interact with a wide range of biological targets, making it versatile for various applications in pharmacology.

Another area of interest is its role in enzyme inhibition studies. The compound has shown potential as an inhibitor of certain kinases involved in cell signaling pathways. This property could be exploited in the development of treatments for conditions such as cancer and inflammatory diseases. Ongoing research is focused on optimizing its bioavailability and minimizing off-target effects to enhance its therapeutic potential.

The synthesis of this compound involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. The use of transition metal catalysts has significantly improved the yield and purity of the product. This has made it more accessible for large-scale production and preclinical testing.

From an environmental standpoint, researchers have also evaluated the compound's biodegradability and ecological impact. Studies indicate that it undergoes rapid degradation under aerobic conditions due to its functional groups' susceptibility to microbial enzymes. This makes it a more sustainable option compared to other synthetic compounds used in similar applications.

In conclusion, CAS No. 938869-27-3 represents a cutting-edge molecule with diverse applications in biotechnology and pharmaceuticals. Its unique structure and functional groups make it a valuable tool for advancing research in antiviral therapy, drug delivery systems, and enzyme inhibition studies. As ongoing research continues to uncover new insights into its properties and applications